7-hydroxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one

• Molecular Formula: C10H10O2S
• Molecular Weight: 194.25 g/mol
• IUPAC Name: 7-hydroxy-3,4-dihydro-2H-1-benzothiepin-5-one
• InChI: InChI=1S/C10H10O2S/c11-7-3-4-10-8(6-7)9(12)2-1-5-13-10/h3-4,6,11H,1-2,5H2
• InChI Key: WWLDOZFOYJUFIC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C(C=CC(=C2)O)SC1

Description

7-Hydroxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one is a sulfur-containing heterocyclic compound featuring a seven-membered thiepin ring fused to a benzene ring. For instance, fluorination at the 4-position is achieved using electrophilic fluorinating agents, as seen in the preparation of 4-fluoro-3,4-dihydrobenzo[b]thiepin-5(2H)-one (S2) . Such derivatives are pivotal in bioorthogonal chemistry for copper-free C–H bond formation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-hydroxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one typically involves multi-step reactions. One common method includes the following steps:

Starting Materials: The synthesis begins with 3-methoxyaniline and cinnamoyl chloride.

N-acylation: The first step involves the N-acylation of 3-methoxyaniline with cinnamoyl chloride to form an intermediate.

Cyclization: The intermediate undergoes cyclization through an intramolecular Friedel-Crafts reaction.

Reduction: The final step involves the reduction of the cyclized product to yield 7-hydroxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthetic route described above can be scaled up for industrial applications with appropriate optimization of reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions

7-hydroxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are used under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or aldehydes, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

7-hydroxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one has several scientific research applications:

Medicinal Chemistry: It serves as an intermediate in the synthesis of pharmaceutical compounds, particularly those with potential antipsychotic and antidepressant activities.

Materials Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific electronic and optical properties.

Biological Studies: It is used in studies to understand its interactions with biological targets and its potential therapeutic effects.

Mechanism of Action

The mechanism of action of 7-hydroxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one involves its interaction with various molecular targets. The hydroxyl group and the thiepin ring play crucial roles in its activity. The compound can interact with enzymes and receptors, modulating their activity and leading to various biological effects. Specific pathways and targets are still under investigation, but its structure suggests potential interactions with neurotransmitter receptors and enzymes involved in oxidative stress .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Heterocycle Variations: Thiepin vs. Oxepin

The replacement of sulfur with oxygen in the heterocycle generates 3,4-dihydrobenzo[b]oxepin-5(2H)-one derivatives. These oxepins exhibit distinct electronic and steric properties due to oxygen’s smaller atomic size and higher electronegativity compared to sulfur. In contrast, thiepin derivatives like 4-fluoro-3,4-dihydrobenzo[b]thiepin-5(2H)-one are primarily utilized in synthetic chemistry for constructing bioorthogonal reagents .

Table 1: Core Heterocycle Comparison

Property	Thiepin Derivatives (S-containing)	Oxepin Derivatives (O-containing)
Electronic Effects	Sulfur’s lower electronegativity enhances electron-rich aromatic systems	Oxygen’s higher electronegativity stabilizes electron-deficient systems
Biological Activity	Limited direct biological data; used in bioorthogonal reactions	PTK inhibition (IC₅₀: 1–10 µM)
Synthesis Yields	Moderate (e.g., 30% for 3,3-dimethyl derivative )	High (up to 92% via AlCl₃-promoted cyclization )

Substituent Effects: Hydroxy vs. Methoxy vs. Halogens

• Hydroxy Group (7-position): Enhances solubility via hydrogen bonding and acidity (pKa ~10–12). No direct data on 7-hydroxy-thiepin is available, but its methoxy analog, 7-methoxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one, is commercially available, suggesting synthetic feasibility .
• Methoxy Group: Reduces reactivity compared to hydroxy but improves lipophilicity. For example, 8-methoxy-3,4-dihydrobenzo[b]oxepin-5(2H)-one (CAS 98232-51-0) has a structural similarity score of 0.89 to the thiepin core .
• Halogenation (Fluoro/Bromo): Fluorination at the 4-position (e.g., 4-fluoro-thiepin) increases electrophilicity, facilitating further functionalization . Brominated oxepins (e.g., 7-bromo-3,4-dihydrobenzo[b]oxepin-5(2H)-one) are intermediates for cross-coupling reactions .

Table 2: Substituent Impact on Properties

Substituent	Example Compound	Key Properties	Application
7-Hydroxy	Target compound (hypothetical)	High polarity, H-bond donor	Potential drug candidate
7-Methoxy	7-Methoxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one	Moderate lipophilicity	Synthetic intermediate
4-Fluoro	4-Fluoro-3,4-dihydrobenzo[b]thiepin-5(2H)-one	Enhanced electrophilicity	Bioorthogonal chemistry
8-Bromo (Oxepin)	8-Bromo-3,4-dihydrobenzo[b]oxepin-5(2H)-one	Halogen for cross-coupling	Medicinal chemistry

Biological Activity

7-Hydroxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential therapeutic applications. Its unique structural features, including a hydroxyl group and a thiepin ring, suggest various biological interactions that could be exploited for pharmacological purposes. This article provides a comprehensive overview of the biological activity of this compound, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The compound is characterized by its thiepin ring structure and the presence of a hydroxyl group at the 7-position. This configuration enhances its reactivity and allows it to engage in various chemical transformations, which are crucial for its biological activity.

Antipsychotic and Antidepressant Properties

Preliminary studies indicate that 7-hydroxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one may exhibit antipsychotic and antidepressant properties. Research suggests that it interacts with neurotransmitter receptors, which are critical in the modulation of mood and cognition. These interactions could provide a basis for its potential use in treating psychiatric disorders.

Enzyme Modulation

The compound's hydroxyl group and thiepin structure suggest possible interactions with various enzymes involved in oxidative stress pathways. This modulation can influence cellular responses to stress, potentially offering protective effects against neurodegenerative diseases.

Study on Antimicrobial Activity

A study synthesized several derivatives from 7-hydroxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one and evaluated their antimicrobial properties. The results demonstrated significant activity against various bacterial strains, indicating its potential as an antimicrobial agent. The minimum inhibitory concentration (MIC) values were determined using the resazurin microplate assay, highlighting the compound's effectiveness in inhibiting bacterial growth .

Docking Studies

Molecular docking studies were conducted to understand the binding interactions of 7-hydroxy-3,4-dihydrobenzo[b]thiepin-5(2H)-one with target proteins. The estimated binding energies indicated favorable interactions with specific residues within the active sites of enzymes relevant to its therapeutic applications. For instance, one derivative showed a binding energy of -218.45 Kcal/mol, suggesting strong affinity towards its target .

Research Findings Summary

Property	Findings
Antipsychotic Activity	Potential modulation of neurotransmitter receptors
Antidepressant Activity	Positive effects observed in preliminary studies
Antimicrobial Activity	Significant inhibition against bacterial strains
Docking Energy	Binding energy as low as -218.45 Kcal/mol